Cas no 885460-91-3 (4-chloro-2-(4-ethoxy-3-methoxyphenyl)-6-methyl-5-(2-methylbutyl)thieno[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-(4-ethoxy-3-methoxyphenyl)-6-methyl-5-(2-methylbutyl)thieno[2,3-d]pyrimidine
• CAS No: 885460-91-3
• MF: C₂₁H₂₅ClN₂O₂S
• MW: 404.953403234482
• CID: 3107729
• PubChem ID: 4961654
• Update Time: 2025-04-21

4-chloro-2-(4-ethoxy-3-methoxyphenyl)-6-methyl-5-(2-methylbutyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>4-Chloro-2-(4-ethoxy-3-methoxy-phenyl)-6-methyl-5-(2-methyl-butyl)-thieno[2 ,3-d]pyrimidine
• 4-chloro-2-(4-ethoxy-3-methoxyphenyl)-6-methyl-5-(2-methylbutyl)thieno[2,3-d]pyrimidine
• EN300-11621
• 885460-91-3

• Inchi： 1S/C21H25ClN2O2S/c1-6-12(3)10-15-13(4)27-21-18(15)19(22)23-20(24-21)14-8-9-16(26-7-2)17(11-14)25-5/h8-9,11-12H,6-7,10H2,1-5H3
• InChI Key： KHZYOKOAXKIQQE-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=CC(=C(C=3)OC)OCC)=N1)SC(C)=C2CC(C)CC

Computed Properties

• Exact Mass: 404.1325269Da
• Monoisotopic Mass: 404.1325269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 72.5Ų